Cas no 895003-27-7 (4-cyano-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide)

• Product Name: 4-cyano-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide
• CAS No: 895003-27-7
• MF: C₂₂H₁₆N₄O₂S
• MW: 400.453042984009
• CID: 6365638
• PubChem ID: 40481872
• Update Time: 2025-05-22

4-cyano-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide
• 4-cyano-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide
• F2515-1048
• 895003-27-7
• AKOS002068610
• 4-cyano-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]benzamide
• 4-cyano-N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide

• Inchi： 1S/C22H16N4O2S/c1-28-18-5-2-6-19-20(18)25-22(29-19)26(14-16-4-3-11-24-13-16)21(27)17-9-7-15(12-23)8-10-17/h2-11,13H,14H2,1H3
• InChI Key： AESSZWPTYLBJCS-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OC)C=CC=C2S1)CC1=CC=CN=C1)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 400.09939694g/mol
• Monoisotopic Mass: 400.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-cyano-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide

Comprehensive Overview of 4-cyano-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide (CAS No. 895003-27-7)

4-cyano-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide (CAS No. 895003-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their diverse biological activities. The presence of a cyano group, a methoxybenzothiazole moiety, and a pyridinylmethylbenzamide structure makes it a promising candidate for drug discovery and development.

In recent years, researchers have focused on benzothiazole-based compounds due to their potential in targeting various diseases, including cancer, inflammation, and neurological disorders. The compound 4-cyano-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide stands out because of its multi-functional groups, which may enhance its binding affinity to specific biological targets. For instance, the pyridine ring is known to improve solubility and pharmacokinetic properties, while the cyano group can act as a hydrogen bond acceptor, potentially increasing its interaction with enzymes or receptors.

The synthesis of 4-cyano-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide involves a series of well-documented organic reactions, including amide coupling and heterocyclic ring formation. These methods are often optimized to achieve high yields and purity, which are critical for its application in preclinical studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound and ensure its quality.

One of the most searched topics related to this compound is its potential role in cancer therapy. Given the increasing global burden of cancer, researchers are actively exploring novel small-molecule inhibitors that can target specific pathways involved in tumor growth. The benzothiazole scaffold in 4-cyano-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide has been linked to anti-proliferative effects in certain cancer cell lines, making it a subject of ongoing investigation. Additionally, its neuroprotective properties are another area of interest, particularly in the context of neurodegenerative diseases like Alzheimer's and Parkinson's.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of benzothiazole derivatives. Understanding how modifications to the 4-methoxy-1,3-benzothiazol-2-yl or pyridin-3-yl groups affect biological activity can lead to the design of more potent and selective compounds. This aligns with the growing demand for personalized medicine and targeted therapies, which are frequently searched terms in academic and pharmaceutical databases.

From an industrial perspective, the scalability of synthesizing 4-cyano-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide is a critical consideration. Companies specializing in custom synthesis and contract research often highlight the importance of cost-effective and environmentally friendly production methods. This resonates with the broader trend of green chemistry, which aims to reduce waste and hazardous byproducts in chemical manufacturing.

In summary, 4-cyano-N-(4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylbenzamide (CAS No. 895003-27-7) is a compound of significant scientific and therapeutic interest. Its unique structure, potential applications in drug discovery, and relevance to current research trends make it a valuable subject for further study. As the field of medicinal chemistry continues to evolve, this compound may play a pivotal role in the development of next-generation therapeutics.